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Compound of Interest

Compound Name: Z-Asp-OBzI

Cat. No.: B554429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of N-Carbobenzyloxy-L-aspartic acid 1-benzyl ester, commonly referred to as
Z-Asp-0OBzl. This amino acid derivative is a critical building block in the field of peptide
synthesis and plays a significant role in the development of novel therapeutics.

Core Chemical and Physical Properties

Z-Asp-0OBazl, with the CAS number 4779-31-1, is a white to off-white crystalline powder.[1] Its
structure features a benzyloxycarbonyl (Z) group protecting the amine and a benzyl (Bzl) ester
protecting the a-carboxyl group of L-aspartic acid. This dual protection makes it a versatile
intermediate for the controlled, stepwise synthesis of peptides.

Data Presentation: Key Chemical Properties

The following table summarizes the key quantitative data for Z-Asp-OBzl, providing a quick
reference for researchers.
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Property Value References
Molecular Formula C19H19NOs [2][3]
Molecular Weight 357.36 g/mol [2][4]

Melting Point 105-108 °C

Appearance White to off-white solid/powder

Soluble in DMSO and acetic

Solubility _ _
acid. Insoluble in water.
(3S)-4-oxo-4-phenylmethoxy-
3-

IUPAC Name

(phenylmethoxycarbonylamino

)butanoic acid

C1=CC=C(C=C1)COC(=0)--
SMILES INVALID-LINK--
NC(=0)OCC2=CC=CC=C2

CAS Number 4779-31-1

Predicted pKa 3.63+£0.23

[0]20/D +12 (c=0.5-2.0 in

Optical Rotation ) )
acetic acid)

Experimental Protocols

Detailed methodologies are crucial for the successful application of Z-Asp-OBzl in research
and development. The following sections outline representative experimental protocols for its
synthesis, purification, and analysis.

Synthesis of Z-Asp-OBzl

A common method for the synthesis of Z-Asp-OBzl is through the reaction of L-aspartic acid 3-
benzyl ester with benzyl chloroformate under basic conditions, a variation of the Schotten-
Baumann reaction.
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Materials:

L-Aspartic acid (3-benzyl ester hydrochloride

e Sodium carbonate (Naz2COs)

e Benzyl chloroformate (Cbz-Cl)

e Dioxane

o Water

o Ethyl acetate

e 6N Hydrochloric acid (HCI)

Procedure:

e Dissolve L-Aspartic acid 3-benzyl ester hydrochloride in a mixture of water and dioxane.
e Cool the solution to 0°C in an ice bath with stirring.

e Slowly add sodium carbonate to the solution to neutralize the hydrochloride and create a
basic environment.

e Add benzyl chloroformate dropwise to the stirred solution over 2-3 hours, maintaining the
temperature at 0°C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.

o Extract the solution with ethyl acetate to remove any unreacted benzyl chloroformate and
byproducts.

» Acidify the aqueous layer to a pH of 2 with 6N HCI.
e The product, Z-Asp-OBzl, will precipitate out of the solution.

o Collect the precipitate by filtration, wash with cold water, and dry under vacuum.
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Purification by Recrystallization

For higher purity, the synthesized Z-Asp-OBzl can be recrystallized.

Materials:

Crude Z-Asp-0OBzI

Ethanol or an ethanol/water mixture

Procedure:

Dissolve the crude Z-Asp-OBzl in a minimal amount of hot ethanol.

If the solid does not fully dissolve, add a small amount of hot water dropwise until a clear
solution is obtained.

Allow the solution to cool slowly to room temperature.
Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry
under vacuum.

Analysis by High-Performance Liquid Chromatography
(HPLC)

The purity of Z-Asp-OBzl can be assessed using reverse-phase HPLC.

Typical HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum)
Mobile Phase A: Water with 0.1% Trifluoroacetic acid (TFA)
Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A linear gradient from 5% to 95% Mobile Phase B over a set time (e.g., 20
minutes)
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e Flow Rate: 1.0 mL/min
e Detection: UV at 220 nm and 254 nm
¢ Injection Volume: 10 pL

o Sample Preparation: Dissolve a small amount of Z-Asp-OBzl in the initial mobile phase

composition.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows associated with Z-Asp-
OBazl.

Chemical Structure and Functional Groups
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Caption: Functional group components of the Z-Asp-OBzl molecule.

Role in Solid-Phase Peptide Synthesis (SPPS)
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Z-Asp-OBzl is a crucial reagent in the Fmoc-based Solid-Phase Peptide Synthesis (SPPS)
workflow. The diagram below illustrates its incorporation into a growing peptide chain.

Workflow of Z-Asp-OBzl in SPPS
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Caption: General workflow for incorporating Z-Asp-OBzl in SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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